Cas no 1219607-83-6 ((R,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide)

• Product Name: (R,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
• CAS No: 1219607-83-6
• MF: C₆H₁₀F₃NOS
• MW: 201.21
• MDL: MFCD18379711
• CID: 4563502
• PubChem ID: 50939408
• Update Time: 2024-11-04

(R,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
• (R,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
• CID 95212012
• (R)-tert-butyl-oxido-[(E)-2,2,2-trifluoroethylideneamino]sulfonium
• 2-Propanesulfinamide, 2-methyl-N-(2,2,2-trifluoroethylidene)-, [N(E),S(R)]-
• SCHEMBL17688663
• AS-51295
• PLTNZADFUQGXSR-LHJMJDNXSA-N
• MFCD18379711
• (NE,R)-2-methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
• AKOS025396106
• SCHEMBL17688667
• CS-0054217
• (S,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
• 1219607-83-6

• MDL： MFCD18379711
• Inchi： 1S/C6H10F3NOS/c1-5(2,3)12(11)10-4-6(7,8)9/h4H,1-3H3/t12-/m1/s1
• InChI Key： PLTNZADFUQGXSR-GFCCVEGCSA-N
• SMILES： [S@@](C(C)(C)C)(N=CC(F)(F)F)=O

Computed Properties

• Exact Mass: 201.04351960g/mol
• Monoisotopic Mass: 201.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6
• XLogP3: 1.5

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 189.3±50.0 °C(Predicted)
• pka: -2.66±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives